![molecular formula C18H17BrN2O2S B4839187 2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole](/img/structure/B4839187.png)
2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole
Overview
Description
2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole is a chemical compound that has been synthesized for scientific research purposes. It is a member of the oxadiazole family, which has been extensively studied due to their potential pharmacological properties.
Scientific Research Applications
2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole has been used in various scientific research applications. It has been studied for its potential as an anti-cancer agent, as it has been shown to exhibit cytotoxic activity against cancer cell lines. Additionally, it has been investigated for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines. Furthermore, it has been explored as a potential antimicrobial agent, as it has been shown to exhibit antimicrobial activity against various bacterial strains.
Mechanism of Action
The exact mechanism of action of 2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of specific cellular pathways. For example, its anti-cancer activity may be due to its ability to induce cell cycle arrest and apoptosis in cancer cells. Its anti-inflammatory activity may be due to its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to induce DNA damage and inhibit DNA repair, which may contribute to its anti-cancer activity. It has also been shown to inhibit the production of reactive oxygen species (ROS), which may contribute to its anti-inflammatory activity. Furthermore, it has been shown to inhibit the activity of specific enzymes, such as topoisomerase IIα and cyclooxygenase-2 (COX-2), which may contribute to its pharmacological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole in lab experiments is its potential as a multi-targeted agent. Its ability to inhibit specific cellular pathways may make it a valuable tool for investigating the mechanisms underlying various diseases. Additionally, its potential as an anti-cancer, anti-inflammatory, and antimicrobial agent may make it a valuable tool for developing new therapies. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine its safety profile and potential side effects.
Future Directions
There are several future directions for the study of 2-(4-bromophenyl)-5-[(4-phenoxybutyl)thio]-1,3,4-oxadiazole. One direction is to investigate its potential as a chemotherapeutic agent for specific types of cancer. Another direction is to investigate its potential as an anti-inflammatory agent for specific inflammatory diseases. Furthermore, its potential as an antimicrobial agent could be further explored for the development of new antibiotics. Additionally, further studies are needed to determine its safety profile and potential side effects, as well as its pharmacokinetic and pharmacodynamic properties.
properties
IUPAC Name |
2-(4-bromophenyl)-5-(4-phenoxybutylsulfanyl)-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrN2O2S/c19-15-10-8-14(9-11-15)17-20-21-18(23-17)24-13-5-4-12-22-16-6-2-1-3-7-16/h1-3,6-11H,4-5,12-13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJAPFDGVNUFFHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCCCSC2=NN=C(O2)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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